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Methyl 2,4-dichloroquinazoline-7-carboxylate: A
Technical Overview

CAS Number: 174074-89-6

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2,4-dichloroquinazoline-7-carboxylate is a halogenated heterocyclic compound
belonging to the quinazoline family. While detailed public data on this specific molecule remains
limited, its structural features, particularly the reactive chloro-substituents, position it as a
valuable intermediate in synthetic chemistry. This document provides a summary of the
available chemical and physical data for Methyl 2,4-dichloroquinazoline-7-carboxylate,
places it within the broader context of quinazoline chemistry, and outlines its potential
applications in drug discovery as a versatile building block.

Chemical and Physical Properties

The fundamental properties of Methyl 2,4-dichloroquinazoline-7-carboxylate are
summarized in the table below. This data is compiled from chemical supplier information and
databases.
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Property Value Source
CAS Number 174074-89-6 [11[2]
Molecular Formula C10H6CI2N202 [1]
Molecular Weight 257.07 g/mol [1]
Purity Typically 297% [1]
o Protein Degrader Building
Classification [1]
Block

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of Methyl 2,4-
dichloroquinazoline-7-carboxylate are not readily available in peer-reviewed literature, the
synthesis of the 2,4-dichloroquinazoline core is well-established. Generally, these compounds
are prepared from corresponding quinazoline-2,4-diones via a chlorination reaction.

A general synthetic approach involves the following conceptual steps:

Quinazoline-2,4-dione

Cyclization Chlorination (e.g.,

(Anthranilic Acid Derivative Methyl 2,4-dichloroquinazoline-7-carboxylate

Click to download full resolution via product page
Caption: General synthetic strategy for 2,4-dichloroquinazolines.

The reactivity of Methyl 2,4-dichloroquinazoline-7-carboxylate is primarily dictated by the
two chlorine atoms attached to the quinazoline core. These positions are susceptible to
nucleophilic substitution, allowing for the sequential or simultaneous introduction of various
functional groups. This reactivity is the basis for its utility as a building block in the synthesis of
more complex molecules.

Potential Applications in Drug Discovery
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The quinazoline scaffold is a well-recognized "privileged structure” in medicinal chemistry,
forming the core of numerous biologically active compounds.[3][4] Derivatives of quinazoline
have shown a broad range of pharmacological activities, including anticancer, anti-
inflammatory, and antimicrobial properties.

Given its structure, Methyl 2,4-dichloroquinazoline-7-carboxylate serves as a key starting
material for creating libraries of substituted quinazolines. The differential reactivity of the
chlorine atoms at the 2- and 4-positions can be exploited to introduce different substituents,
leading to a diverse range of molecular architectures for screening in drug discovery programs.

The workflow for utilizing this building block in a drug discovery context can be visualized as
follows:
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Chemical Synthesis

Methyl 2,4-dichloroquinazoline-7-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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